Cas no 2228148-35-2 (2,2-difluoro-1-5-(methoxycarbonyl)pyridin-2-ylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-5-(methoxycarbonyl)pyridin-2-ylcyclopropane-1-carboxylic acid
• CAS No: 2228148-35-2
• MF: C₁₁H₉F₂NO₄
• MW: 257.190270185471
• CID: 5800850
• PubChem ID: 165836732
• Update Time: 2025-06-09

2,2-difluoro-1-5-(methoxycarbonyl)pyridin-2-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-5-(methoxycarbonyl)pyridin-2-ylcyclopropane-1-carboxylic acid
• 2228148-35-2
• EN300-1972636
• 2,2-difluoro-1-[5-(methoxycarbonyl)pyridin-2-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H9F2NO4/c1-18-8(15)6-2-3-7(14-4-6)10(9(16)17)5-11(10,12)13/h2-4H,5H2,1H3,(H,16,17)
• InChI Key： NNHNQTVDEHHHQQ-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=CC(C(=O)OC)=CN=1)F

Computed Properties

• Exact Mass: 257.04996409g/mol
• Monoisotopic Mass: 257.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.5Ų

Additional information on 2,2-difluoro-1-5-(methoxycarbonyl)pyridin-2-ylcyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-5-(methoxycarbonyl)pyridin-2-ylcyclopropane-1-carboxylic acid (CAS No. 2228148-35-2)

2,2-difluoro-1-5-(methoxycarbonyl)pyridin-2-ylcyclopropane-1-carboxylic acid (CAS No. 2228148-35-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 2,2-difluoro-1-5-(methoxycarbonyl)pyridin-2-ylcyclopropane-1-carboxylic acid is particularly noteworthy due to the presence of fluorine atoms and a cyclopropane ring. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of molecules, making them valuable in drug design. The cyclopropane ring adds rigidity to the molecule, which can influence its binding affinity and selectivity towards specific biological targets.

Recent studies have explored the synthesis of 2,2-difluoro-1-5-(methoxycarbonyl)pyridin-2-ylcyclopropane-1-carboxylic acid. One notable method involves the reaction of 5-(methoxycarbonyl)pyridine with a difluorocyclopropane derivative under specific conditions. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of biological activity, 2,2-difluoro-1-5-(methoxycarbonyl)pyridin-2-ylcyclopropane-1-carboxylic acid has demonstrated significant potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promising activity against kinases, which are key targets in cancer therapy. Additionally, preliminary studies have indicated that this compound may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases.

The pharmacokinetic properties of 2,2-difluoro-1-5-(methoxycarbonyl)pyridin-2-ylcyclopropane-1-carboxylic acid have also been investigated. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its intended biological target and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-difluoro-1-5-(methoxycarbonyl)pyridin-2-ylcyclopropane-1-carboxylic acid. Early results from phase I trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. Further studies are needed to fully understand its potential as a novel therapeutic agent.

In conclusion, 2,2-difluoro-1-5-(methoxycarbonyl)pyridin-2-ylcyclopropane-1-carboxylic acid (CAS No. 2228148-35-2) is a promising compound with a unique chemical structure that offers potential therapeutic benefits. Ongoing research continues to uncover new insights into its properties and applications, making it an exciting area of focus in the field of medicinal chemistry and pharmaceutical development.